Cas no 124070-96-8 (2H-Inden-2-one,1-(3-furanyl)-1,4,5,6,7,7a-hexahydro-4,4,7a-trimethyl-, (1R,7aR)-rel-)

• Product Name: 2H-Inden-2-one,1-(3-furanyl)-1,4,5,6,7,7a-hexahydro-4,4,7a-trimethyl-, (1R,7aR)-rel-
• CAS No: 124070-96-8
• MF: C₁₆H₂₀O₂
• MW: 244.328804969788
• CID: 204976
• PubChem ID: 180227
• Update Time: 2025-04-19

2H-Inden-2-one,1-(3-furanyl)-1,4,5,6,7,7a-hexahydro-4,4,7a-trimethyl-, (1R,7aR)-rel- Chemical and Physical Properties

Names and Identifiers

• 2H-Inden-2-one,1-(3-furanyl)-1,4,5,6,7,7a-hexahydro-4,4,7a-trimethyl-, (1R,7aR)-rel-
• (1S,7aS)-1-(furan-3-yl)-4,4,7a-trimethyl-1,5,6,7-tetrahydroinden-2-one
• 124070-96-8

• Inchi： 1S/C16H20O2/c1-15(2)6-4-7-16(3)13(15)9-12(17)14(16)11-5-8-18-10-11/h5,8-10,14H,4,6-7H2,1-3H3/t14-,16+/m0/s1
• InChI Key： UTPUUMJKPXKHMY-GOEBONIOSA-N
• SMILES： O=C1C=C2C(C)(C)CCC[C@@]2(C)[C@H]1C1=COC=C1

Computed Properties

• Exact Mass: 244.14633
• Monoisotopic Mass: 244.14633
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 407
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30.2
• XLogP3: 3.7

Experimental Properties

• Density: 1.09
• Boiling Point: 344.2°Cat760mmHg
• Flash Point: 161.2°C
• Refractive Index: 1.544